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Compound of Interest

Compound Name: ATX-002

Cat. No.: B10854682 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling and disposal of ATX-002, an ionizable cationic lipid integral to RNA drug delivery

systems.

ATX-002 is a solid powder soluble in DMSO, utilized in the development of lipid nanoparticles

for RNA and vaccine delivery.[1][2] While specific hazard classifications may vary, adherence to

stringent safety protocols is crucial to minimize exposure and ensure operational integrity. The

following procedures are based on general safety data for laboratory chemicals and should be

implemented in conjunction with your institution's specific safety guidelines.

Personal Protective Equipment (PPE)
The primary defense against chemical exposure is the consistent and correct use of Personal

Protective Equipment. All personnel handling ATX-002 should, at a minimum, wear the

following:
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection

Chemical-resistant gloves (e.g., nitrile). Gloves

should be inspected before use and changed

frequently, especially after direct contact.

Body Protection A laboratory coat or chemical-resistant apron.

Respiratory

For operations that may generate dust, a

particulate filter device (e.g., N95 or higher) is

recommended.[3]

Operational Plan: From Receipt to Disposal
A systematic approach to handling ATX-002 will minimize risks and streamline your research

workflow.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks. ATX-002 should be stored

in a tightly sealed container in a cool, well-ventilated area, away from direct sunlight and

sources of ignition.[4] Recommended storage temperatures are -20°C for up to one year for the

powder form and -80°C for up to two years.[4] For solutions in solvent, storage at -80°C for up

to 6 months or -20°C for up to 1 month is advised.[1]

Handling and Preparation of Solutions
All handling of ATX-002 powder should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid the inhalation of dust particles.[4] Use local exhaust ventilation

where possible.[3] When preparing solutions, add the powder to the solvent slowly to prevent

splashing. Ensure that all containers are properly labeled with the chemical name,

concentration, and date of preparation.

First Aid Measures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.
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In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Get medical attention if irritation develops.

In case of inhalation: Remove to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical attention.

In case of ingestion: Do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water. Get medical attention.

Spill Management
In the event of a spill, evacuate the area and prevent the spread of the material. For small spills

of the solid, carefully sweep or scoop up the material and place it into a suitable, labeled

container for disposal. Avoid generating dust. For liquid spills, absorb with an inert material

(e.g., vermiculite, sand, or earth) and place in a chemical waste container. Ventilate the area

and wash the spill site after material pickup is complete.

Disposal Plan
All waste materials, including empty containers, contaminated PPE, and spill cleanup materials,

should be disposed of as hazardous chemical waste in accordance with local, state, and

federal regulations. Do not dispose of ATX-002 down the drain or in the regular trash. Ensure

that all waste containers are properly sealed and labeled before being collected by your

institution's environmental health and safety department.

Experimental Workflow for Safe Handling of ATX-
002
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ATX-002 Safe Handling Workflow

Preparation

Handling

Post-Handling

Disposal

Don Personal Protective Equipment (PPE)

Prepare well-ventilated workspace (Fume Hood)

Weigh ATX-002 Powder

Prepare Solution (e.g., in DMSO)

Clean Workspace and Equipment

Segregate and Label Waste

Dispose of Waste via EH&S

Doff and Dispose of Contaminated PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of ATX-002 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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